Cas no 2172324-76-2 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2172324-76-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6601433
• PubChem ID: 165543384
• Update Time: 2025-10-23

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid
• 2172324-76-2
• EN300-1501214
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C27H34N2O6/c1-4-10-18(15-24(30)29-27(5-2,17-34-3)25(31)32)28-26(33)35-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CGKYQOOLJGEQBY-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC)CC(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid (CAS No. 2172324-76-2)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid (CAS: 2172324-76-2) is a specialized Fmoc-protected amino acid derivative gaining significant attention in peptide synthesis and pharmaceutical research. This compound belongs to the class of non-natural amino acid building blocks, particularly valuable for creating modified peptide structures with enhanced stability or biological activity.

The molecular structure features both Fmoc-protected amino group and methoxymethyl side chain, making it particularly useful for solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in such modified amino acids as they enable the creation of peptide therapeutics with improved pharmacokinetic properties - a hot topic in drug development circles addressing challenges like oral bioavailability of peptide drugs.

Recent studies highlight the growing demand for custom amino acid derivatives in developing next-generation biologics. The methoxymethyl modification in this compound offers potential advantages in peptide stability against enzymatic degradation, a crucial factor for therapeutic applications. Pharmaceutical companies are actively exploring such modifications to overcome limitations of traditional peptide drugs.

From a synthetic chemistry perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid represents an important building block for constrained peptides. The structural features allow for the introduction of specific conformational constraints in peptide chains, which can dramatically affect binding affinity and selectivity - key parameters in modern drug discovery programs targeting GPCRs and other challenging protein targets.

The compound's Fmoc protection group makes it compatible with standard peptide coupling reagents and automated synthesizer protocols, answering frequent search queries about "Fmoc-AA compatibility in SPPS". This compatibility is crucial for researchers looking to incorporate non-standard amino acids into their peptide sequences without modifying established laboratory workflows.

In the context of current trends toward personalized medicine and targeted therapies, derivatives like 2172324-76-2 are becoming increasingly valuable. The ability to fine-tune peptide properties at the molecular level aligns perfectly with the precision medicine approach that dominates contemporary biomedical research discussions.

Quality control aspects of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid are frequently searched topics. Proper characterization typically involves HPLC analysis, mass spectrometry, and NMR verification to ensure the integrity of both the Fmoc group and the methoxymethyl modification. These analytical requirements reflect broader industry concerns about peptide purity standards in therapeutic development.

The storage and handling of this compound also generate significant search interest. As with most Fmoc-protected amino acids, it requires protection from moisture and is typically stored at low temperatures to prevent degradation. These practical considerations are essential for researchers planning large-scale peptide synthesis projects.

Market analysis shows growing demand for such specialized amino acid derivatives, driven by expanding applications in peptide-based drug discovery. The unique structural features of CAS 2172324-76-2 make it particularly interesting for developing metabolically stable peptide analogs - a major focus area in addressing the traditional limitations of peptide therapeutics.

From a regulatory perspective, compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid fall into the category of research chemicals rather than active pharmaceutical ingredients. This distinction is important for laboratories considering its use in early-stage discovery programs, as it affects procurement and handling procedures.

The synthesis and application of this compound frequently appear in discussions about peptide modification strategies and structure-activity relationship studies. Its molecular architecture provides an excellent case study for how subtle changes in amino acid structure can profoundly influence the biological properties of resulting peptides.

Looking forward, the scientific community anticipates increased utilization of Fmoc-protected modified amino acids like 2172324-76-2 in developing peptide-drug conjugates and targeted delivery systems. These applications align with current research priorities in oncology and other therapeutic areas where precise targeting is crucial.

For researchers working with this compound, understanding its solubility properties and coupling efficiencies remains a practical concern. These parameters directly affect experimental outcomes in peptide synthesis and are common search terms among laboratory scientists working with non-standard amino acid derivatives.

The price and availability of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid vary depending on purity grade and quantity, reflecting the specialized nature of this peptide synthesis reagent. Market trends suggest that demand for such tailored building blocks will continue to grow as peptide therapeutics gain broader acceptance in the pharmaceutical industry.

In conclusion, CAS 2172324-76-2 represents an important tool in modern peptide chemistry, offering researchers a versatile building block for creating modified peptide structures with potentially enhanced therapeutic properties. Its growing prominence reflects broader trends in biopharmaceutical innovation and the increasing sophistication of peptide engineering approaches.